Cas no 3456-75-5 (2-(5-fluoro-2-nitrophenyl)acetonitrile)
3456-75-5 structure
Product Name:2-(5-fluoro-2-nitrophenyl)acetonitrile
CAS No:3456-75-5
MF:C8H5FN2O2
MW:180.13590502739
MDL:MFCD00039742
CID:84749
PubChem ID:18945
Update Time:2025-04-18
2-(5-fluoro-2-nitrophenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Fluoro-2-nitrophenylacetonitrile
- 2-(5-fluoro-2-nitrophenyl)acetonitrile
- Acetonitrile,(5-fluoro-2-nitrophenyl)
- ACETONITRILE,2-(5-FLUORO-2-NITROPHENYL)
- AmbkkkkK707
- Benzeneacetonitrile,5-fluoro-2-nitro
- DTXSID20188096
- (5-fluoro-2-nitrophenyl)acetonitrile
- BRN 2617246
- Benzeneacetonitrile, 5-fluoro-2-nitro-
- AS-46156
- MFCD00039742
- ACETONITRILE, 2-(5-FLUORO-2-NITROPHENYL)-
- CS-0314088
- FT-0634865
- SCHEMBL10687053
- 3456-75-5
- YETOJTGGLXHUCS-UHFFFAOYSA-N
- AKOS005257707
- 5-Fluoro-2-nitrobenzeneacetonitrile
- Acetonitrile, (5-fluoro-2-nitrophenyl)-
- CL8965
- BP-13097
- DB-048647
- BBL101303
- STL555099
-
- MDL： MFCD00039742
- Inchi： 1S/C8H5FN2O2/c9-7-1-2-8(11(12)13)6(5-7)3-4-10/h1-2,5H,3H2
- InChI Key： YETOJTGGLXHUCS-UHFFFAOYSA-N
- SMILES： FC1C=CC(=C(CC#N)C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 180.03400
- Monoisotopic Mass: 180.034
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.5
- Topological Polar Surface Area: 69.6A^2
Experimental Properties
- Color/Form: Grayish yellow crystal
- Density: 1.367
- Melting Point: 70-72°C
- Boiling Point: 303.6°Cat760mmHg
- Flash Point: 137.4°C
- Refractive Index: 1.554
- PSA: 69.61000
- LogP: 2.32318
- Solubility: Not determined
2-(5-fluoro-2-nitrophenyl)acetonitrile Security Information
- Hazardous Material transportation number：UN3439
- RTECS：AM0200000
- HazardClass：6.1
- PackingGroup：III
- Packing Group：III
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：III
2-(5-fluoro-2-nitrophenyl)acetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(5-fluoro-2-nitrophenyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 089181-1g |
5-Fluoro-2-nitrophenylacetonitrile |
3456-75-5 | 98% | 1g |
1186CNY | 2021-05-07 | |
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| Fluorochem | 033730-25g |
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| Apollo Scientific | PC430509-1g |
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£26.00 | 2025-03-21 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F859874-1g |
5-Fluoro-2-Nitrophenylacetonitrile |
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￥599.00 | 2022-01-10 | |
| eNovation Chemicals LLC | D954105-5g |
5-Fluoro-2-nitrobenzeneacetonitrile |
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$165 | 2024-06-07 | |
| eNovation Chemicals LLC | D954105-25g |
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3456-75-5 | 98% | 25g |
$635 | 2023-09-04 |
2-(5-fluoro-2-nitrophenyl)acetonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:3456-75-5)2-(5-fluoro-2-nitrophenyl)acetonitrile
Order Number:A967067
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:19
Price ($):288.0
Email:sales@amadischem.com
2-(5-fluoro-2-nitrophenyl)acetonitrile Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:3456-75-5)2-(5-fluoro-2-nitrophenyl)acetonitrile
Purity:99%
Quantity:25g
Price ($):288.0